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Compound of Interest

2-(1H-imidazol-2-yl)propan-2-
Compound Name:
amine dihydrochloride

CAS No.: 1909317-10-7

Cat. No.: B2884139

Get Quote

Executive Summary: The Guanidine Mimic

The 2-amino-imidazole (2-Al) scaffold represents a privileged pharmacophore in medicinal
chemistry. Its utility stems from its ability to function as a planar, rigid guanidine mimic. Unlike
flexible guanidines, the 2-Al ring constrains the nitrogen atoms, allowing for highly specific
hydrogen-bonding networks (Donor-Acceptor-Donor motifs) critical for interacting with aspartic
acid residues in enzymes and conserved pockets in bacterial response regulators.

This guide compares two distinct applications of the 2-Al scaffold:

¢ Biofilm Modulation (Antibiofilm): Non-microbicidal dispersion of Gram-negative/positive
biofilms (e.g., P. aeruginosa, A. baumannii).

¢ Enzyme Inhibition (Neurology): Inhibition of

-Secretase 1 (BACEL1) for Alzheimer’s disease pathology.[1][2]

Mechanism of Action: Comparative Pathways
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The versatility of the 2-Al scaffold allows it to target completely different biological systems
based on substituent geometry.

Biofilm Modulation (The "Melander" Mechanism)

Unlike antibiotics, 2-Al antibiofilm agents (derived from the marine sponge alkaloid Oroidin) do
not kill bacteria. Instead, they intercept Two-Component Systems (TCS). They bind to
Response Regulators (e.g., BfImR, QseB), altering their conformation and preventing DNA
binding. This "jams" the signal for biofilm production, rendering bacteria planktonic and
susceptible to conventional antibiotics.

BACE1 Inhibition (The "Aspartic Protease" Mechanism)

In neurodegeneration, 2-Als act as transition-state analogues. The 2-amino group forms a
bidentate hydrogen bond with the catalytic dyad (Asp32 and Asp228) of BACEL, displacing the
catalytic water molecule required for amyloid precursor protein (APP) cleavage.
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Figure 1: Divergent mechanisms of action for 2-Al derivatives in microbiology vs. neurology.

Comparative Performance Analysis
Antibiofilm Agents: Natural vs. Synthetic

The natural product Oroidin is the parent scaffold.[3][4][5] However, synthetic "Reverse Amide"
(RA) and Triazole analogues have demonstrated superior potency and metabolic stability.

Table 1: Performance of 2-Al Biofilm Inhibitors against P. aeruginosa
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Compound
Class

Representat
ive ID

IC50
(Biofilm
Inhibition)

Toxicity
(Tn*

Stability

Notes

Natural

Product

Oroidin

~190 uM

Low (TI > 10)

Low

Rapid
enzymatic
degradation

in vivo.

Reverse
Amide

RA-
LongChain
(C12)

10 - 46 pM

High (T1 > 50)

Moderate

Alkyl chain
length
correlates

with potency.

2-Al Triazole

2-AlT-4

<10 uM

Very High (Tl
> 100)

High

Click-
chemistry
derived;
resistant to

proteolysis.

Aryl 2-Al

5-Aryl-2-Al

5.2 uM (E.

coli)

High (T
~370)

High

Best safety
profile for
orthopedic

coatings.

*TI (Therapeutic Index) = Cytotoxic Concentration / Biofilm Inhibitory Concentration.

Key Insight: While Oroidin is the inspiration, it is a poor drug candidate due to weak potency.

The Reverse Amide series improves potency by optimizing lipophilicity (allowing cell wall

penetration), while Aryl 2-Als offer the best safety profile for implant coatings (e.g., titanium

implants).

BACEL1 Inhibitors: Fragment vs. Lead

In BACEL1 inhibition, the challenge is Blood-Brain Barrier (BBB) permeability and selectivity

over BACEZ2 (which is critical for pigmentation).

Table 2: Structure-Activity Relationship (SAR) of BACEL Inhibitors
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Compound Key BACE2 BBB
. BACE1 IC50 . .
Class Modification Selectivity Permeability
) Simple 2-amino- )

Fragment Hit o > 100 pM 1:1 (Poor) High

imidazole
) o Phenyl

Cyclic Amidine o 9.9 uM 10:1 Moderate

substitution
o Fused ring o

Bicyclic 2-Al <50 nM >50:1 Optimized

systems

Key Insight: Simple 2-Als are too polar to cross the BBB effectively. Bicyclic systems or those
with lipophilic tails (e.g., compound (S)-1m) are required to achieve nanomolar potency and
central nervous system exposure.

Experimental Protocols
Protocol A: Crystal Violet Biofilm Inhibition Assay

Standard industry protocol for assessing 2-Al antibiofilm activity.

Objective: Quantify the inhibition of biofilm formation on static surfaces. Self-Validating Control:
Z-factor calculation must be > 0.5 for the assay to be considered robust.

Reagents:

Crystal Violet (0.1% wi/v in water).

Acetic Acid (30% v/v).

Bacterial Strain: P. aeruginosa PAOL1 or S. aureus (ATCC 29213).

Media: LB (Luria-Bertani) or TSB + 1% Glucose.
Workflow:

« Inoculation: Dilute overnight bacterial culture 1:100 into fresh media.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2884139?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

e Dosing: Add 100 pL of bacterial suspension to 96-well PVC microtiter plates.
e Treatment: Add 1 pL of 2-Al compound (in DMSO) to test wells.
o Negative Control: Media only (Sterility).
o Positive Control: Bacteria + DMSO (100% Biofilm).
 Incubation: Incubate static at 37°C for 24 hours.
e Staining:
o Discard planktonic media gently.
o Wash 2x with water (do not disrupt the film).
o Add 125 pL 0.1% Crystal Violet. Incubate 10 mins.
e Elution: Wash 3x with water. Air dry. Solubilize stain with 150 uL 30% Acetic Acid.

o Quantification: Read Absorbance at 550 nm (

Calculation:
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Figure 2: Step-by-step workflow for the Crystal Violet Biofilm Inhibition Assay.

Synthesis & Scalability
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For researchers planning to synthesize these libraries, the choice of method dictates the
diversity of the library.

e Condensation (Hantzsch-type):
o Reactants:

-haloketones + N-acetylguanidine.

o Pros: Simple, robust for simple 4,5-disubstituted 2-Als.
o Cons: Limited scope for complex N1-substitutions.

o Pd-Catalyzed Carboamination:
o Reactants: N-propargyl guanidines + Aryl triflates.[6]

o Pros: Allows rapid access to diverse 5-aryl-2-aminoimidazoles (critical for BACE1
optimization).

o Cons: Requires expensive catalysts (Pd/RuPhos).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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